
Essential Safety and Operational Guidance for
Handling H-His(trt)-ome.hcl

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: h-His(trt)-ome.hcl

Cat. No.: B613064 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like H-His(trt)-ome.hcl are paramount for laboratory safety and

operational integrity. This guide provides immediate, procedural, and step-by-step instructions

for the use of personal protective equipment (PPE), and outlines operational and disposal

plans to ensure a safe working environment and regulatory compliance.

Hazard Identification and Safety Data Summary
H-His(trt)-ome.hcl is a histidine derivative and should be handled by technically qualified

personnel.[1] According to the Globally Harmonized System (GHS), this compound is classified

with the following hazards:

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Identifier Value Reference

Chemical Name
N(im)-Trityl-L-histidine methyl

ester hydrochloride
[1]

CAS Number 32946-56-8 [1][2][3]

Molecular Formula C26H25N3O2.HCl [1][4]

Physical Form Solid [1]

GHS Hazard Pictogram [1]

GHS Hazard Statements H315, H319, H335 [1]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P321, P332+P313,

P337+P313, P362,

P403+P233, P405, P501

[1]

Personal Protective Equipment (PPE) Workflow
A systematic approach to donning and doffing PPE is critical to prevent contamination. The

following diagram outlines the recommended workflow for handling H-His(trt)-ome.hcl.

Donning PPE Chemical Handling Doffing PPE

Change into Lab Coat Don Shoe Covers Don Hair Cover Don Safety Goggles/Face Shield Don Respirator (if required) Don Gloves Handle h-His(trt)-ome.hcl
in a Ventilated Enclosure

Proceed to work
Remove Gloves

Work complete
Remove Lab Coat Remove Safety Goggles/Face Shield Remove Respirator Remove Hair and Shoe Covers Wash Hands Thoroughly

Click to download full resolution via product page

PPE workflow for handling h-His(trt)-ome.hcl.

Experimental Protocols: Handling and Disposal
This protocol applies to the handling of powdered H-His(trt)-ome.hcl.
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Methodology:

Engineering Controls: Always handle this compound within a certified chemical fume hood or

other suitable ventilated enclosure to minimize inhalation of dust.[5]

Personal Protective Equipment:

Gloves: Wear nitrile or other chemically resistant gloves.[6] Change gloves immediately if

they become contaminated.

Eye Protection: Use chemical safety goggles. If there is a risk of splashing, a face shield

should also be worn.[7]

Lab Coat: A clean, long-sleeved lab coat is mandatory.

Respiratory Protection: For operations that may generate significant dust, an N95 or

higher-rated respirator is recommended.[7]

Hygiene Measures: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[5] Avoid eating, drinking, or smoking in areas where this chemical is

handled.

The proper disposal of chemical waste is crucial for environmental protection and laboratory

safety.

Methodology:

Segregation of Waste:

Do not mix H-His(trt)-ome.hcl waste with other waste streams.

Solid waste (e.g., contaminated gloves, weigh paper) should be collected separately from

liquid waste.

Disposal of Solid Waste:

Place unused or expired solid H-His(trt)-ome.hcl and contaminated disposable items into

a clearly labeled, sealed container.
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The label should include "Non-Hazardous Waste: H-His(trt)-ome.hcl" and the CAS

number.

Dispose of the sealed container through your institution's designated chemical waste

disposal program.[8]

Disposal of Solutions:

Aqueous solutions of H-His(trt)-ome.hcl should be evaluated to ensure no other

hazardous materials are present.[8]

If the solution contains hazardous solvents, it must be treated as hazardous waste.

Follow your institution's and local regulations for the disposal of non-hazardous aqueous

chemical waste.

Decontamination of Glassware:

Triple rinse any glassware that has come into contact with H-His(trt)-ome.hcl with a

suitable solvent (e.g., water or ethanol).

The rinsate should be collected and disposed of as chemical waste.[8] Once

decontaminated, the glassware can be washed and reused.

By adhering to these protocols, laboratories can ensure the safe handling and disposal of H-
His(trt)-ome.hcl, fostering a secure research environment. Always consult your institution's

specific safety guidelines and the most recent Safety Data Sheet (SDS) before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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